2-Amino-4-(4-bromophenyl)-6-(4-methylbenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(4-bromophenyl)-6-[(4-methylphenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C26H20BrN3O3S/c1-16-6-8-17(9-7-16)15-30-22-5-3-2-4-20(22)24-25(34(30,31)32)23(21(14-28)26(29)33-24)18-10-12-19(27)13-11-18/h2-13,23H,15,29H2,1H3
• InChI Key: QNMHGYTUHDHBAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)Br
• Molecular Formula: C26H20BrN3O3S
• Molecular Weight: 534.4 g/mol
• CAS No.: 893296-07-6

Description

The compound is a complex organic molecule with several functional groups. It contains an amino group (NH2), a bromophenyl group (C6H4Br), a methylbenzyl group (C7H7), a dihydropyrano ring, a benzothiazine ring, and a carbonitrile group (CN). The “5,5-dioxide” likely refers to two oxygen atoms attached to the 5-position carbon in the ring structure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or forming a different part of the ring structure. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The reactivity of this compound would likely be quite high due to the presence of several reactive functional groups. The amino group could participate in acid-base reactions, the bromophenyl group could undergo electrophilic aromatic substitution, and the carbonitrile group could undergo nucleophilic addition.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature, and its solubility would depend on the exact structure and the solvent used.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Ahmad et al. (2019) delved into the synthesis and biological evaluation of related compounds, focusing on monoamine oxidase inhibitory activity. They developed new series of pyranobenzothiazines, which were tested as selective inhibitors of monoamine oxidase A and B, demonstrating potential use in neuroscience and pharmacology research (Ahmad et al., 2019).

Multicomponent Synthesis Peculiarities

Lega et al. (2016) explored the multicomponent synthesis of similar compounds. They found that certain interactions can lead to different target compounds or stable triethylammonium salts, revealing insights into the synthetic pathways of these compounds (Lega et al., 2016).

Synthesis of Fused Pyridine Derivatives

Al-Issa (2012) researched the synthesis of new series of pyridine and fused pyridine derivatives, focusing on reactions involving similar compounds. These findings contribute to the understanding of chemical reactions and compound formations in organic chemistry (Al-Issa, 2012).

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could involve synthesizing this compound, studying its properties, and investigating its potential applications.